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Compound of Interest

Compound Name: 2-Bromo-4-fluoro-5-methylaniline

Cat. No.: B1287016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety protocols and handling

procedures for 2-Bromo-4-fluoro-5-methylaniline (CAS No. 1065076-39-2), a halogenated

aniline derivative commonly used as a building block in organic synthesis, particularly within the

pharmaceutical and materials science sectors. Due to its chemical nature, strict adherence to

safety guidelines is paramount to ensure the well-being of laboratory personnel and the

integrity of research.

Hazard Identification and Classification
2-Bromo-4-fluoro-5-methylaniline is classified as a hazardous substance. The primary routes

of exposure are inhalation, ingestion, and skin or eye contact. Based on available safety data

for this compound and its isomers, the following GHS classifications apply.

GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Signal Word: Warning[1]

Hazard Pictograms:

alt text

Physicochemical and Safety Data
Quantitative data for 2-Bromo-4-fluoro-5-methylaniline and its common isomers are

summarized below. Researchers should always refer to the specific safety data sheet (SDS)

provided by the supplier for the exact batch in use.

Property Value Source

Molecular Formula C₇H₇BrFN PubChem[2]

Molecular Weight 204.04 g/mol PubChem[2]

Appearance Solid Sigma-Aldrich[3]

Melting Point
39-41°C (for 2-Bromo-5-fluoro-

4-methylaniline isomer)
ChemicalBook[4]

Boiling Point
245.3°C at 760 mmHg

(Predicted)
ECHEMI[1]

Density 1.6 ± 0.1 g/cm³ (Predicted) ECHEMI[1]

XLogP3 2.4 PubChem[2]

Personal Protective Equipment (PPE) and
Engineering Controls
Proper protection is critical when handling this compound. The following engineering controls

and PPE are mandatory.

Engineering Controls: All work involving 2-Bromo-4-fluoro-5-methylaniline must be

conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[1]

Ensure that an eyewash station and safety shower are readily accessible.
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Eye and Face Protection: Wear chemical safety goggles and a face shield.[1]

Skin Protection: Wear a flame-retardant laboratory coat and chemical-resistant gloves (e.g.,

nitrile). Change gloves immediately if contamination occurs.

Respiratory Protection: If there is a risk of exceeding exposure limits or for spill cleanup, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates

should be used.

Experimental Protocols: General Handling and Use
The following is a generalized protocol for the safe handling and use of 2-Bromo-4-fluoro-5-
methylaniline in a synthetic procedure. This should be adapted based on the specific reaction

conditions and scale.

4.1. Preparation and Weighing

Risk Assessment: Before starting, perform a full risk assessment for the entire experimental

procedure, considering all reactants, solvents, and potential byproducts.

Fume Hood Preparation: Ensure the fume hood is clean, uncluttered, and functioning

correctly.

Donning PPE: Put on all required PPE as specified in Section 3.

Weighing: Tare a suitable container on an analytical balance inside the fume hood. Carefully

transfer the required amount of 2-Bromo-4-fluoro-5-methylaniline to the container using a

clean spatula. Avoid creating dust. Close the stock bottle and the weighing container

immediately.

4.2. Reaction Setup

Inert Atmosphere: If the reaction is air or moisture-sensitive, assemble the glassware and

purge with an inert gas (e.g., nitrogen or argon).

Addition: Add the weighed 2-Bromo-4-fluoro-5-methylaniline to the reaction vessel. If

dissolving in a solvent, add the solvent slowly and stir to ensure dissolution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.echemi.com/produce/pr25030447433-2-bromo-5-fluoro-4-methylaniline.html
https://www.benchchem.com/product/b1287016?utm_src=pdf-body
https://www.benchchem.com/product/b1287016?utm_src=pdf-body
https://www.benchchem.com/product/b1287016?utm_src=pdf-body
https://www.benchchem.com/product/b1287016?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Monitoring: Monitor the reaction from outside the fume hood sash.

4.3. Workup and Purification

Quenching: If required, cool the reaction mixture to the appropriate temperature before

slowly adding the quenching agent.

Extraction: Perform any liquid-liquid extractions within the fume hood.

Purification: For purification via column chromatography or recrystallization, handle all

solvents and the purified compound within the fume hood.

4.4. Waste Disposal

Segregation: Segregate halogenated and non-halogenated waste streams.

Labeling: All waste containers must be clearly labeled with their contents.

Disposal: Dispose of chemical waste through your institution's environmental health and

safety (EHS) office. Do not pour waste down the drain.

Emergency Procedures
5.1. Spills

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, keeping the fume hood running.

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the spill.[5]

Cleanup: Wearing appropriate PPE, carefully sweep the absorbent material into a

designated waste container.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Report: Report the spill to the laboratory supervisor and EHS office.
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5.2. First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

[1][5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5]

Visual Workflow Diagrams
The following diagrams illustrate the standard workflow for handling 2-Bromo-4-fluoro-5-
methylaniline and the appropriate response to an accidental spill.
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Caption: Standard laboratory workflow for handling 2-Bromo-4-fluoro-5-methylaniline.
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Caption: Emergency response workflow for a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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